Cas no 35359-23-0 (1H,2H-1,2,4triazolo4,3-aquinoline-1-thione)

• Product Name: 1H,2H-1,2,4triazolo4,3-aquinoline-1-thione
• CAS No: 35359-23-0
• MF: C₁₀H₇N₃S
• MW: 201.247679948807
• MDL: MFCD05865990
• CID: 293176
• PubChem ID: 1280531
• Update Time: 2025-04-19

1H,2H-1,2,4triazolo4,3-aquinoline-1-thione Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]quinoline-1(2H)-thione
• 2H-[1,2,4]triazolo[4,3-a]quinoline-1-thione
• [1,2,4]triazolo[4,3-a]quinoline-1-thiol
• 1,2,4-triazolo< 4,3-a> quinolin-3-thiol
• 1-mercapto-s-triazolo(4,3-a)quinoline
• 3-Mercapto-s-triazolo< 4,3-a> chinolin
• AC1LP36O
• cid_1280531
• F1142-6976
• F9995-0383
• NSC409827
• s-triazolo(4,3-a)quinoline-1-thiol
• s-Triazolo-< 4,3-a> chinolin-1-thiol
• 1H,2H-1,2,4triazolo4,3-aquinoline-1-thione
• EN300-234916
• [1,2,4]triazolo[4,3-a]quinolin-1-yl hydrosulfide
• SMR002048616
• AKOS000813647
• BDBM94917
• CCG-310211
• CHEMBL1894559
• SCHEMBL10577234
• Z275022596
• MLS003373820
• AG-205/13185033
• DTXSID40361607
• MFCD05865990
• NSC-409827
• AKOS000811692
• 35359-23-0
• AB01005986-01

• MDL： MFCD05865990
• Inchi： 1S/C10H7N3S/c14-10-12-11-9-6-5-7-3-1-2-4-8(7)13(9)10/h1-6H,(H,12,14)
• InChI Key： GQJIGZUQXYCDJW-UHFFFAOYSA-N
• SMILES： S=C1NN=C2C=CC3C=CC=CC=3N21

Computed Properties

• Exact Mass: 201.03621
• Monoisotopic Mass: 201.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 309.2 °C at 760 mmHg
• Flash Point: 140.8 °C
• Refractive Index: 1.797
• PSA: 27.63